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Compound of Interest

Compound Name: Eugenol acetate-d3

Cat. No.: B12363930 Get Quote

In-Depth Technical Guide: Eugenol Acetate-d3
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and storage information for Eugenol
acetate-d3, a deuterated form of Eugenol acetate. The inclusion of deuterium atoms makes it a

valuable tool in pharmacokinetic and metabolic studies. This document outlines its chemical

and physical properties, safety protocols, and relevant biological pathways.

Chemical and Physical Properties
Eugenol acetate-d3 is a deuterated analog of eugenyl acetate, a natural compound found in

clove oil.[1] It presents as a colorless to pale yellow solid or liquid with a mild, sweet, and spicy

clove-like odor.[1]

Table 1: Physical and Chemical Properties of Eugenol Acetate
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Property Value Reference(s)

Molecular Formula C₁₂H₁₁D₃O₃ N/A

Molecular Weight 209.26 g/mol N/A

CAS Number 1335401-17-6 (for d3 variant) N/A

Appearance
Colorless to pale yellow solid

or oily liquid
[1][2]

Odor Mild, sweet, spicy, clove-like [1]

Melting Point 26 °C [3]

Boiling Point 281-286 °C [3]

Density 1.079 g/mL at 25 °C [3]

Flash Point 142 °C (closed cup)

Refractive Index n20/D 1.518 [3]

Purity ≥98%

Solubility Data
Eugenol acetate is generally soluble in organic solvents and insoluble in water.[4] Specific

solubility data is crucial for experimental design and formulation development.

Table 2: Solubility of Eugenol Acetate
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Solvent Solubility Reference(s)

Water Insoluble [4]

Dimethyl Sulfoxide (DMSO) 50 mg/mL (242.44 mM) [5]

100 mg/mL (484.87 mM) with

sonication
[6]

Ethanol Soluble [4][7]

Methanol Slightly Soluble [3][8]

Acetone Soluble [2]

Ether Soluble [4]

Acetonitrile 1000 µg/mL [4]

Chloroform Sparingly Soluble [3][8]

Ethyl Acetate Slightly Soluble [3][8]

Safety and Handling
Eugenol acetate-d3 should be handled with care in a laboratory setting. Adherence to

standard safety protocols is essential to minimize risk.

Hazard Identification
GHS Classification: Not classified as hazardous according to GHS.

Potential Health Effects:

Eye: May cause eye irritation.

Skin: May cause skin irritation.

Ingestion: May be harmful if swallowed.

Inhalation: May cause respiratory tract irritation.
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First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.

Skin Contact: Wash off with soap and plenty of water.

Ingestion: Rinse mouth with water. Do not induce vomiting.

Inhalation: If breathed in, move person into fresh air.

Personal Protective Equipment (PPE)
Eye/Face Protection: Use chemical safety goggles.

Skin Protection: Handle with impervious gloves.

Respiratory Protection: Use a NIOSH-approved respirator when ventilation is inadequate.

Hygiene Measures: Handle in accordance with good industrial hygiene and safety practice.

Wash hands before breaks and at the end of the workday.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Hazardous Combustion Products: Carbon oxides.

Storage and Stability
Proper storage is critical to maintain the integrity and purity of Eugenol acetate-d3.

Storage Conditions
Store in a tightly closed container in a dry and well-ventilated place.[1]

Recommended storage temperature is 2-8°C.[8]

Keep away from heat and sources of ignition.
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Protect from light.[1]

In solvent: Store at -80°C for up to one year or -20°C for shorter periods.[5][6]

Stability
Eugenol acetate is stable under recommended storage conditions.[3] However, it is

incompatible with strong oxidizing agents.[3] Thermal degradation of eugenol, a related

compound, has been observed at elevated temperatures, with significant weight loss occurring

above 134°C.[9] The release of eugenol from a solid matrix has been shown to follow first-order

kinetics.[10]

Biological Activity and Signaling Pathways
Eugenol acetate exhibits antibacterial, anticancer, anti-inflammatory, and antioxidant properties.

[11] Its mechanism of action involves the modulation of key cellular signaling pathways,

including the inhibition of NF-κB and the enhancement of p53 and p21 expression.[11][12]

NF-κB Signaling Pathway
The Nuclear Factor-kappa B (NF-κB) pathway is a crucial regulator of inflammation, immunity,

and cell survival. Eugenol acetate has been shown to inhibit this pathway, which may contribute

to its anti-inflammatory and anticancer effects.
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Figure 1: Canonical NF-κB Signaling Pathway
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Caption: Canonical NF-κB signaling pathway and the inhibitory action of Eugenol acetate-d3.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b12363930?utm_src=pdf-body-img
https://www.benchchem.com/product/b12363930?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12363930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


p53 Signaling Pathway
The p53 tumor suppressor protein plays a critical role in preventing cancer formation by

inducing cell cycle arrest, apoptosis, and DNA repair. Eugenol acetate has been found to

enhance the expression of p53 and its downstream target, p21.[11][12]

Figure 2: p53 Signaling Pathway in Response to DNA Damage
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Caption: The p53 signaling pathway activated by DNA damage, and the influence of Eugenol
acetate-d3.

Experimental Protocols
Quality Control via High-Performance Liquid
Chromatography (HPLC)
This protocol is adapted from established methods for the analysis of eugenol and eugenol

acetate and can be used for the quality control of Eugenol acetate-d3.[13][14][15]
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Figure 3: Experimental Workflow for QC of Eugenol Acetate-d3
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Caption: A typical experimental workflow for the quality control analysis of Eugenol acetate-d3
using HPLC.

Methodology:

Standard Preparation: Prepare a stock solution of Eugenol acetate-d3 in methanol. From

this, create a series of calibration standards of known concentrations.

Sample Preparation: Accurately weigh the Eugenol acetate-d3 sample and dissolve it in

methanol to a known concentration.

Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

Mobile Phase: An isocratic mixture of methanol and water (e.g., 70:30 v/v).

Flow Rate: 1.0 mL/min.

Detection: Diode Array Detector (DAD) at 280 nm.

Injection Volume: 20 µL.

Analysis: Inject the standard solutions to generate a calibration curve. Subsequently, inject

the sample solution.

Quantification: Determine the concentration of Eugenol acetate-d3 in the sample by

comparing its peak area to the calibration curve.

System Suitability: Ensure the chromatographic system is performing adequately by

evaluating parameters such as peak symmetry, resolution, and theoretical plates.

Disposal Considerations
Dispose of waste product and contaminated packaging in accordance with local, state, and

federal regulations.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b12363930?utm_src=pdf-body
https://www.benchchem.com/product/b12363930?utm_src=pdf-body
https://www.benchchem.com/product/b12363930?utm_src=pdf-body
https://www.benchchem.com/product/b12363930?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12363930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer: This document is intended for informational purposes only and does not constitute

a legal or regulatory endorsement. It is the responsibility of the user to ensure compliance with

all applicable laws and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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